![molecular formula C17H13BrN2O2 B3056344 2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid CAS No. 70598-12-8](/img/structure/B3056344.png)
2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
Overview
Description
“2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid” is a complex organic compound. It contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. The pyrazole ring is substituted with a phenyl group and a 4-bromophenyl group. The pyrazole is also attached to an acetic acid group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazole ring attached to a phenyl group and a 4-bromophenyl group. The pyrazole is also attached to an acetic acid group. The presence of the bromine atom would add to the molecular weight of the compound .
Chemical Reactions Analysis
Pyrazole derivatives are known to participate in a variety of chemical reactions. They can undergo electrophilic substitution, nucleophilic substitution, and reduction reactions. The bromine atom on the phenyl ring can also be replaced by other groups through nucleophilic aromatic substitution .
Scientific Research Applications
Synthesis and Structural Studies
- Pyrazole compounds, including those structurally related to 2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid, have been synthesized and characterized using X-ray crystal structure determination. These compounds show variations in dihedral angles between the pyrazole and substituted rings, indicating their potential for diverse molecular interactions (Loh et al., 2013).
Antimicrobial Activity
- Some derivatives of pyrazoline, including those similar to the subject compound, have demonstrated significant antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Kumar et al., 2012).
Chemical Synthesis and Molecular Docking
- Research involving pyrazole derivatives includes exploring novel synthetic pathways and molecular docking studies. Such investigations can provide insights into potential therapeutic applications and molecular interactions of these compounds (Dhevaraj et al., 2019).
Corrosion Inhibition
- Pyrazoline derivatives have been evaluated as corrosion inhibitors for mild steel in acidic media. This demonstrates the potential industrial applications of such compounds in material science and engineering (Lgaz et al., 2018).
Mechanism of Action
Target of Action
It’s structurally similar compound, 4-bromophenylacetic acid, has been reported to interact with tobacco protoplasts . These protoplasts are plant cells that have had their cell wall removed, leaving the plasma membrane intact .
Mode of Action
The compound causes a depolarization effect on the transmembrane potential difference of tobacco protoplasts isolated from two genotypes differing in their sensitivity to auxins . This suggests that the compound may interact with the plasma membrane of these cells, altering their electrical potential and thereby affecting their function .
Biochemical Pathways
The depolarization effect it has on the transmembrane potential difference of tobacco protoplasts suggests that it may influence ion transport mechanisms, which are critical for numerous cellular processes .
Result of Action
The depolarization effect it has on the transmembrane potential difference of tobacco protoplasts suggests that it may influence cellular processes such as ion transport, which could have downstream effects on cell function .
Biochemical Analysis
Biochemical Properties
It is known that similar pyrazole derivatives have shown diverse pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .
Cellular Effects
The cellular effects of “2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid” are not well-studied. Related compounds have been shown to affect various cellular processes. For instance, some pyrazoline derivatives have been shown to inhibit the activity of acetylcholinesterase (AChE), a key enzyme in the cholinergic nervous system .
Molecular Mechanism
The molecular mechanism of action of “this compound” is not well-understood. Related compounds have been shown to interact with various biomolecules. For instance, some pyrazoline derivatives have been shown to inhibit the activity of AChE, possibly through binding interactions .
Temporal Effects in Laboratory Settings
It is known that similar compounds can have long-term effects on cellular function .
Dosage Effects in Animal Models
Related compounds have been shown to have varying effects at different dosages .
Metabolic Pathways
Related compounds have been shown to interact with various enzymes and cofactors .
Transport and Distribution
Related compounds have been shown to interact with various transporters and binding proteins .
Subcellular Localization
Related compounds have been shown to be directed to specific compartments or organelles .
properties
IUPAC Name |
2-[3-(4-bromophenyl)-1-phenylpyrazol-4-yl]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O2/c18-14-8-6-12(7-9-14)17-13(10-16(21)22)11-20(19-17)15-4-2-1-3-5-15/h1-9,11H,10H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJPBMMFGHALHBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(C=C3)Br)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50563837 | |
Record name | [3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
70598-12-8 | |
Record name | [3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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